Cas no 6009-46-7 (1-(2-methyl-1H-pyrrol-3-yl)-Ethanone)

• Product Name: 1-(2-methyl-1H-pyrrol-3-yl)-Ethanone
• CAS No: 6009-46-7
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 504342
• PubChem ID: 11331456
• Update Time: 2025-06-13

1-(2-methyl-1H-pyrrol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1H-pyrrol-3-yl)-Ethanone
• 1-(2-methyl-1H-pyrrol-3-yl)ethanone
• Ethanone,1-(2-methyl-1H-pyrrol-3-yl)-
• G73672
• 2-methyl-3-acetyl pyrrole
• 6009-46-7
• AKOS006329631
• 1-(2-Methyl-1H-pyrrol-3-yl)ethan-1-one
• CS-0377536
• SB62548
• SCHEMBL3657128
• DTXSID20462525

• Inchi： 1S/C7H9NO/c1-5-7(6(2)9)3-4-8-5/h3-4,8H,1-2H3
• InChI Key： IUXGPNFKLKCRAS-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CNC=1C

Computed Properties

• Exact Mass: 371.12711
• Monoisotopic Mass: 371.126991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2
• XLogP3: 0.8

Experimental Properties

• Density: 1.307
• Boiling Point: 628.1°C at 760 mmHg
• Flash Point: 333.7°C
• Refractive Index: 1.693
• PSA: 77.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-methyl-1H-pyrrol-3-yl)-Ethanone

Introduction to 1-(2-methyl-1H-pyrrol-3-yl)-Ethanone (CAS No. 6009-46-7) and Its Emerging Applications in Chemical Biology

The compound 1-(2-methyl-1H-pyrrol-3-yl)-Ethanone, identified by the CAS number 6009-46-7, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic ketone, characterized by its pyrrole moiety and an aliphatic ketone group, has garnered attention due to its structural versatility and potential biological activities. The integration of the 2-methyl-1H-pyrrol ring into the Ethanone backbone creates a scaffold that is amenable to further functionalization, making it a valuable intermediate in drug discovery and synthetic chemistry.

In recent years, the exploration of nitrogen-containing heterocycles has been a cornerstone in medicinal chemistry, with pyrrole derivatives emerging as pivotal structures in the development of bioactive molecules. The presence of the methyl group at the 2-position of the pyrrole ring influences the electronic properties of the molecule, enhancing its reactivity and interaction with biological targets. This feature has been exploited in various research endeavors, particularly in the design of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 1-(2-methyl-1H-pyrrol-3-yl)-Ethanone is its role as a precursor in synthesizing more complex pharmacophores. The compound’s ability to undergo further modifications, such as alkylation, acylation, or oxidation, allows chemists to tailor its properties for specific applications. For instance, recent studies have demonstrated its utility in generating derivatives that exhibit potent inhibitory effects on certain enzymes implicated in metabolic pathways. These findings underscore the compound’s potential as a building block for next-generation therapeutics.

The biological significance of 1-(2-methyl-1H-pyrrol-3-yl)-Ethanone has been further illuminated by its interaction with biological systems. Research indicates that this molecule can modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory responses. By inhibiting these enzymes, derivatives of 1-(2-methyl-1H-pyrrol-3-yl)-Ethanone may offer therapeutic benefits in conditions characterized by excessive inflammation. Moreover, its structural similarity to certain natural products has prompted investigations into its potential roles in modulating immune responses and cellular signaling pathways.

Advances in computational chemistry have also enhanced our understanding of how 1-(2-methyl-1H-pyrrol-3-yl)-Ethanone interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on proteins, suggesting mechanisms for its biological activity. These insights have guided the optimization of analogs with improved binding affinity and selectivity. For example, modifications at the Ethanone group have been shown to enhance interactions with target proteins while minimizing off-target effects.

The synthesis of 1-(2-methyl-1H-pyrrol-3-yl)-Ethanone itself is another area where innovation has been prominent. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrrole core with high precision. These advancements not only facilitate research but also pave the way for industrial applications where large quantities of this compound are required for drug development.

Looking ahead, the future prospects for 1-(2-methyl-1H-pyrrol-3-yl)-Ethanone are promising, driven by ongoing research into its pharmacological properties and synthetic applications. The integration of machine learning and artificial intelligence into drug discovery has further accelerated the identification of novel derivatives with enhanced efficacy. By leveraging these technologies, researchers can predict potential bioactivities and optimize molecular structures more rapidly than traditional methods allow.

In conclusion, 1-(2-methyl-1H-pyrrol-3-yl)-Ethanone (CAS No. 6009-46-7) stands as a versatile and significant molecule in chemical biology. Its unique structural features and potential biological activities make it a valuable asset in pharmaceutical research. As our understanding of its properties continues to evolve, so too will its applications across various therapeutic domains. The continued exploration of this compound promises to yield new insights and innovations that will shape the future of drug development.